Cas no 1821223-61-3 (2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate
• CAS No: 1821223-61-3
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5290245
• Update Time: 2026-03-10

2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-Thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylic acid, 7,8-dihydro-, 2,4-diethyl ester
• 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate

• Inchi： 1S/C13H16N2O4S/c1-3-18-12(16)10-8-7-20-6-5-9(8)14-11(15-10)13(17)19-4-2/h3-7H2,1-2H3
• InChI Key： KWIZXQJUQIRXEU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC(C(OCC)=O)=C2CSCCC2=N1

Additional information on 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate

2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate (CAS No. 1821223-61-3): A Comprehensive Overview

2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate (CAS No. 1821223-61-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiopyranopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate is characterized by a fused ring system consisting of a thiopyran ring and a pyrimidine ring. The presence of the thiopyran moiety introduces sulfur atoms into the molecule, which can significantly influence its physicochemical properties and biological activity. The diethyl ester groups at positions 2 and 4 further enhance the lipophilicity of the compound, potentially improving its cellular uptake and bioavailability.

Recent studies have highlighted the potential of thiopyranopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of thiopyranopyrimidines exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that these compounds could inhibit viral replication by interfering with key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In another study published in the European Journal of Medicinal Chemistry in 2020, a series of thiopyranopyrimidine derivatives were evaluated for their anticancer properties. The results showed that these compounds displayed significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G1 phase.

The anti-inflammatory potential of thiopyranopyrimidines has also been explored. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that certain derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that these compounds may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate typically involves a multi-step process that includes the formation of the thiopyran ring followed by the introduction of the pyrimidine moiety and subsequent esterification. One common synthetic route involves the reaction of an appropriate thiophene derivative with a pyrimidine precursor in the presence of a suitable catalyst. The final step involves esterification using ethyl bromoacetate to form the diethyl ester groups.

The physicochemical properties of 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate have been extensively studied to understand its behavior in biological systems. The compound has been reported to have a molecular weight of approximately 360 g/mol and is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its lipophilicity (logP) value is around 3.5, indicating good membrane permeability.

In terms of pharmacokinetics, preliminary studies suggest that 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical development.

Toxicity studies on 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate have shown that it is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety evaluations to ensure its long-term safety profile before advancing to clinical trials.

In conclusion, 2,4-diethyl 5H,7H,8H-thiopyrano[4,3-d]pyrimidine-2,4-dicarboxylate (CAS No. 1821223-61-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for use in various medical conditions. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat viral infections, cancer, and inflammatory diseases.